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Compound of Interest

Compound Name:
methyl (7-methoxy-2-oxo-2H-

chromen-4-yl)acetate

CAS No.: 62935-73-3

Cat. No.: B1620740

Get Quote

Executive Summary & Compound Identification
In the context of fluorescent probes and drug development, "7-methoxycoumarin methyl ester"

most frequently refers to Methyl 7-methoxycoumarin-3-carboxylate. This specific isomer is a

critical intermediate in the synthesis of "caged" bioactive compounds and fluorescent labels. Its

spectroscopic value lies in the push-pull electronic system created by the electron-donating

methoxy group at position 7 and the electron-withdrawing ester group at position 3.

Critical Distinction: Researchers must distinguish this compound from Methyl 7-

methoxycoumarin-4-acetate, a structural isomer with significantly different optical properties

due to the interruption of conjugation.

Primary Compound: Methyl 7-methoxycoumarin-3-carboxylate

CAS Number (Acid Precursor): 20300-59-8 (7-Methoxycoumarin-3-carboxylic acid)

Core Application: Fluorescent labeling, photocleavable protecting groups.
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Spectroscopic Profile & Comparative Data
The following data compares the 3-carboxylate ester against its relevant structural analogs.

This comparison isolates the specific contribution of the 3-position conjugation to the UV-Vis

absorption maximum (

).

Table 1: Comparative UV-Vis and Fluorescence Data

Compound
Structure
Type (Abs) (Em) (M⁻¹cm⁻¹) Solvent

Methyl 7-

methoxycou

marin-3-

carboxylate

Push-Pull

Conjugated
355 nm 405 nm ~18,000

MeOH / Tris

pH 9

Methyl 7-

methoxycou

marin-4-

acetate

Non-

Conjugated

Sidechain

325 nm 384 nm ~11,800 MeOH

7-

Methoxycou

marin

(Herniarin)

Unsubstituted

Acceptor
324 nm ~390 nm ~13,500 EtOH

7-

Hydroxycoum

arin

(Umbelliferon

e)

pH Sensitive

Donor

325 nm

(Neutral)
460 nm ~14,000 pH 7.0 Buffer
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Analyst Insight: The 30 nm bathochromic shift (Red shift) observed in the 3-carboxylate

derivative (355 nm) compared to the 4-acetate (325 nm) is a direct result of the extended

-conjugation. The carbonyl of the 3-ester group is coplanar with the coumarin ring,

allowing charge transfer from the 7-methoxy oxygen. In the 4-acetate, the carbonyl

is separated by a methylene bridge (

), breaking this conjugation.

Mechanistic Analysis: The "Push-Pull" Effect
To understand the spectral shift, one must analyze the molecular orbital interactions. The 7-

methoxycoumarin-3-carboxylate system functions as an intramolecular charge transfer (ICT)

chromophore.

Diagram 1: Electronic Conjugation & Structural Isomerism
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Caption: Comparative electron flow. The 3-carboxylate allows direct resonance (red arrow),

lowering the HOMO-LUMO gap and red-shifting absorption to 355 nm.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1620740/docs?utm_src=pdf-body-img#spectroscopic-profiling-of-7-methoxycoumarin-methyl-ester-a-comparative-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Validated Measurement
Workflow
To ensure reproducibility when characterizing this compound, follow this self-validating

protocol. This method accounts for potential solvatochromic effects common in coumarins.

Reagents & Equipment
Analyte: Methyl 7-methoxycoumarin-3-carboxylate (>98% purity).[1]

Solvent: HPLC-grade Methanol (Standard) or DMSO (for biological stock).

Blank: Pure solvent from the same batch.

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-

1900).

Step-by-Step Methodology
Stock Preparation (Self-Check Step):

Dissolve 2.2 mg of analyte in 10 mL DMSO to create a 1 mM stock.

Validation: Sonicate for 2 minutes. Inspect visually for any particulate matter. If cloudy,

filter through a 0.2 µm PTFE filter.

Dilution Series:

Prepare working standards in Methanol at 10, 20, 40, and 50 µM.

Why? Measuring a single concentration risks saturation errors. A linear regression of

Absorbance vs. Concentration validates the extinction coefficient (

).

Spectral Scan:

Set scan range: 250 nm – 500 nm.
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Baseline correction: Run pure Methanol in both cuvettes first.

Scan speed: Medium (approx. 200 nm/min) to resolve fine vibrational structure if present.

Data Analysis:

Locate

(Expected: ~355 nm).[2]

Calculate

using Beer-Lambert Law:

.

Acceptance Criteria: The calculated

should be within 10% of 18,000 M⁻¹cm⁻¹.

Diagram 2: Experimental Workflow
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Caption: Logic flow for UV-Vis characterization ensuring data falls within the linear dynamic

range of the instrument.

Applications & Strategic Utility
Why choose Methyl 7-methoxycoumarin-3-carboxylate over other coumarins?

Photocleavable Caging: The 355 nm absorption aligns perfectly with the Nd:YAG laser (3rd

harmonic) and standard UV mercury lamps. This makes the 3-carboxylate ester functionality

ideal for "caging" biomolecules (e.g., phosphates, neurotransmitters). Upon UV irradiation,

the ester bond cleaves, releasing the active drug.

Fluorescence Resonance Energy Transfer (FRET): With an emission at ~405 nm, this

molecule serves as an excellent FRET donor to green fluorescent acceptors (like FITC or

GFP), as its emission overlaps with their excitation spectra.

Solvatochromic Probing: The dipole moment change upon excitation makes the emission

wavelength sensitive to solvent polarity, useful for probing hydrophobic pockets in proteins.

References
Evaluation of a 7-Methoxycoumarin-3-carboxylic Acid Ester Derivative as a Fluorescent,

Cell-Cleavable, Phosphonate Protecting Group. ChemBioChem, 2016. Key Data: Validates

Excitation at 355 nm and Emission at 405 nm for the ester derivative.

Methyl 7-methoxycoumarin-4-acetate Spectral Data. Chemodex Product Database. Key

Data: Provides comparative

of 325 nm for the 4-acetate isomer.

UV-Vis Absorption Spectra of Coumarin Derivatives. PhotochemCAD Database. Key Data:

Reference extinction coefficients and solvent effects for coumarin analogs.

7-Methoxycoumarin-3-carboxylic acid Product Sheet. Sigma-Aldrich / Merck.[3] Key Data:

Confirms fluorescence properties (

330-355 nm,

402 nm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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